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Compound of Interest

Compound Name: Mal-PEG2-oxyamine

Cat. No.: B8103942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mal-PEG2-oxyamine is a heterobifunctional crosslinker used for the covalent modification of

proteins.[1][2] It contains two reactive groups: a maleimide and an oxyamine, separated by a

short polyethylene glycol (PEG) spacer.[1] The maleimide group selectively reacts with

sulfhydryl (thiol) groups on cysteine residues to form a stable thioether bond.[2][3] The

oxyamine group chemoselectively reacts with carbonyl groups (aldehydes or ketones) to form a

stable oxime linkage. This dual reactivity allows for precise, site-specific conjugation of proteins

to other molecules, such as drugs, imaging agents, or surfaces, making it a valuable tool in

bioconjugation and drug delivery.

PEGylation, the attachment of PEG chains to proteins, is a widely used strategy to improve the

pharmacokinetic and pharmacodynamic properties of biotherapeutics. Benefits include

enhanced stability, increased circulation half-life, and reduced immunogenicity. However, the

conjugation process must be carefully controlled and the resulting labeled protein thoroughly

characterized to ensure that its biological activity is preserved and the desired degree of

labeling is achieved.

These application notes provide a comprehensive guide to the key methodologies used to

characterize proteins after labeling with Mal-PEG2-oxyamine.
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Reaction Mechanism
The labeling process is a two-step reaction. First, the maleimide group of Mal-PEG2-oxyamine
reacts with a free cysteine on the protein surface. Second, the oxyamine group is available for

conjugation to a molecule containing an aldehyde or ketone.
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Step 1: Thiol-Maleimide Reaction

Step 2: Oxime Ligation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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